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Compound of Interest

Compound Name: Solasonine

Cat. No.: B1682107

A comprehensive review of the experimental evidence demonstrating the potent anti-cancer
stem cell activity of solasonine across various cancer types. This guide provides researchers,
scientists, and drug development professionals with a comparative analysis of solasonine's
effects, detailed experimental protocols, and insights into its mechanisms of action.

Solasonine, a glycoalkaloid derived from plants of the Solanum genus, has emerged as a
promising natural compound in the fight against cancer. Its cytotoxic effects have been
documented across a range of cancer cell lines. Notably, recent research has illuminated its
efficacy in targeting the subpopulation of cancer stem cells (CSCs), which are implicated in
tumor initiation, metastasis, and resistance to conventional therapies. This guide synthesizes
the current scientific literature to provide a comparative overview of solasonine's impact on
CSCs from different cancer origins, including breast, pancreatic, lung, and liver cancers.

Comparative Efficacy of Solasonine on Cancer Stem
Cells

The effectiveness of solasonine in inhibiting the proliferation and inducing apoptosis in cancer
stem cells varies across different cancer types. The following table summarizes the key
guantitative data from various studies.
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Mechanisms of Action: Targeting Key Signaling
Pathways

Solasonine exerts its anti-cancer stem cell effects by modulating several critical signaling
pathways that are often dysregulated in CSCs.

Hedgehog/Glil Pathway in Breast Cancer Stem Cells

In breast cancer stem-like cells (MCF7 tumorspheres), solasonine has been shown to directly
target the Hedgehog/Glil signaling pathway.[1][2] It significantly suppresses the expression of
Gli1, a key transcription factor in this pathway, and blocks its nuclear translocation.[1] This
inhibition leads to a reduction in the expression of CSC markers like CD44 and ALDH1, and an
increase in the differentiation marker CD24.[1][2]
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Caption: Solasonine inhibits the Hedgehog/Glil pathway in breast CSCs.

Wnt/B-Catenin/Snail Pathway in Osteosarcoma

In osteosarcoma, solasonine has been found to suppress cancer stem-like properties by
inhibiting aerobic glycolysis through the Wnt/3-catenin/Snail pathway.[8][9] It reduces the levels
of Wnt3a, [3-catenin, and Snail, leading to the suppression of epithelial-mesenchymal transition
(EMT) and cancer stemness.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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